Cas no 241488-20-0 (1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one)

• Product Name: 1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one
• CAS No: 241488-20-0
• MDL: MFCD00139309
• CID: 4642623
• Update Time: 2025-11-01

1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-[3-(DIMETHYLAMINO)ACRYLOYL]PHENYL)-4(1H)-PYRIDINONE
• 4(1H)-Pyridinone, 1-[4-[3-(dimethylamino)-1-oxo-2-propen-1-yl]phenyl]-
• 1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one

• MDL： MFCD00139309

Additional information on 1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one

Recent Advances in the Study of 1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one (CAS: 241488-20-0)

The compound 1-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]phenyl}-1,4-dihydropyridin-4-one (CAS: 241488-20-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both dihydropyridinone and enaminone moieties, has attracted significant attention due to its unique structural characteristics and potential biological activities. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic applications.

Structural analysis reveals that this compound's molecular architecture combines a 1,4-dihydropyridin-4-one core with a (2E)-3-(dimethylamino)prop-2-enoyl substituent, creating a conjugated system that may contribute to its biological activity. The presence of both hydrogen bond acceptors and donors in the molecule suggests potential interactions with various biological targets. Computational modeling studies published in 2023 have demonstrated favorable binding affinities with several kinase domains, particularly those involved in inflammatory pathways.

Recent synthetic chemistry advancements have improved the yield and purity of 241488-20-0 through optimized microwave-assisted protocols. A 2024 study in the Journal of Medicinal Chemistry reported a novel three-component reaction achieving 85% yield with excellent stereoselectivity. These methodological improvements have facilitated more extensive biological evaluation of the compound, removing previous limitations imposed by synthetic challenges.

Pharmacological investigations have identified promising kinase inhibitory activity, particularly against p38 MAPK and JAK family members. In vitro studies using human cell lines demonstrated dose-dependent anti-inflammatory effects at nanomolar concentrations. Notably, the compound showed reduced cytotoxicity compared to existing kinase inhibitors in the same class, suggesting a potentially improved therapeutic window. These findings were corroborated by independent research groups in 2023-2024, strengthening the evidence for its biological activity.

Current preclinical evaluation includes investigation of the compound's pharmacokinetic properties. Recent animal studies indicate moderate oral bioavailability (∼40%) and favorable tissue distribution patterns. The dimethylamino group appears to enhance blood-brain barrier penetration, opening possibilities for central nervous system applications. Metabolism studies using human liver microsomes show predominant N-demethylation as the primary metabolic pathway.

Several pharmaceutical companies have included derivatives of 241488-20-0 in their discovery pipelines, with patent applications filed in 2024 for related compounds targeting autoimmune diseases and certain cancers. Structure-activity relationship (SAR) studies published this year have identified key modifications that enhance both potency and metabolic stability while maintaining selectivity.

Future research directions include comprehensive toxicology profiling and further optimization of the lead structure. The compound's dual mechanism of action - combining kinase inhibition with potential epigenetic modulation - makes it particularly interesting for polypharmacology approaches. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates in the coming years.